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Compound of Interest

Compound Name: Isoproturon-didemethyl!
CAS No.: 56046-17-4
Cat. No.: B1213241
Get Quote
. J

CAS Number: 56046-17-4[1]

Authored by: A Senior Application Scientist
Introduction

Isoproturon-didemethyl, with the IUPAC name (4-propan-2-ylphenyl)urea, is a primary
metabolite of the widely used phenylurea herbicide, Isoproturon.[2] As a significant
transformation product found in various environmental matrices, a thorough understanding of
its chemical and toxicological properties is paramount for environmental risk assessment and
management. This technical guide provides an in-depth analysis of Isoproturon-didemethyl,
designed for researchers, scientists, and professionals in drug development and environmental
science. The guide delves into its synthesis, physicochemical characteristics, metabolic
pathways, analytical methodologies for its detection, and its toxicological profile, offering a
holistic view rooted in scientific integrity and practical insights.

Physicochemical Properties
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The physicochemical properties of a compound are fundamental to understanding its
environmental fate, bioavailability, and potential for toxicological interaction. While extensive
experimental data for Isoproturon-didemethyl is not as abundant as for its parent compound,
a combination of computed and available experimental data provides a clear profile.

Property Value Source
CAS Number 56046-17-4 [1]
IUPAC Name (4-propan-2-ylphenyl)urea [2]
Molecular Formula C10H14N20 [2]
Molecular Weight 178.23 g/mol [2]

White solid (based on
Appearance ] o [3]
synthesis of similar ureas)

Computed LogP 2.3 [2]
Computed Water Solubility Data not readily available
Computed pKa Data not readily available

Synthesis of Isoproturon-didemethyl

The synthesis of Isoproturon-didemethyl, or 1-(4-isopropylphenyl)urea, is crucial for
producing analytical standards for residue analysis and for conducting toxicological studies. A
practical and environmentally conscious method involves the nucleophilic addition of amines to
potassium isocyanate in water, avoiding the use of hazardous reagents like phosgene.[3]

Experimental Protocol: Synthesis of 1-(4-
isopropylphenyl)ureal3]

e Reaction Setup: In a round-bottom flask, dissolve 4-isopropylaniline (1 equivalent) in water.
» Addition of Isocyanate: To the stirred solution, add potassium isocyanate (1.1 equivalents).

e Reaction Conditions: Stir the reaction mixture at room temperature. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).
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o Work-up: Upon completion, the product, 1-(4-isopropylphenyl)urea, typically precipitates out
of the aqueous solution.

 Purification: The solid product can be isolated by simple filtration and washed with water to
remove any remaining salts. Further purification can be achieved by recrystallization from a
suitable solvent if necessary. This method generally yields a product of high purity, avoiding
the need for silica gel chromatography.[3]

Characterization Data[3]

e 1H NMR (300 MHz, DMSO-ds): & 8.40 (s, 1H, NH), 7.30 (d, J = 9 Hz, 2H), 7.09 (d, J = 9 Hz,
2H), 5.77 (s, 2H, NH2), 2.84-2.79 (m, 1H), 1.18 (d, J = 6 Hz, 6H).

e 13C NMR (300 MHz, DMSO-ds): 0 156.53, 141.51, 138.71, 126.73, 118.40.

e APCIMS: (M+1) 179.2, 162, 137.1, 120.1.

Metabolic Pathways and Environmental Fate

Isoproturon-didemethyl is a key metabolite in the degradation of Isoproturon in the
environment. The primary metabolic pathway involves the sequential N-demethylation of the
parent compound.[4]

Biodegradation of Isoproturon

The microbial degradation of Isoproturon in soil is a critical process influencing its persistence
and the formation of its metabolites. The degradation proceeds through two main initial steps:
N-demethylation and hydroxylation.

The N-demethylation pathway is a stepwise process:

* |soproturon is first demethylated to form Isoproturon-monodemethyl (3-(4-isopropylphenyl)-1-
methylurea).

o A subsequent demethylation of Isoproturon-monodemethyl yields Isoproturon-didemethyl
((4-propan-2-ylphenyl)urea).[5]
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Studies have shown that the initial N-demethylation can be a rate-limiting step in the complete
mineralization of Isoproturon.[6] The potential for degradation of the monodemethylated
metabolite is often higher than that of the parent compound.[6]

Further degradation of Isoproturon-didemethyl can occur, potentially leading to the formation
of 4-isopropylaniline.[2]

Isoproturon N-demethylation _ ( Isoproturon-monodemethyl | N-demethylation o (REJslgei[{elsEe[le[S[=10)78)  Hydrolysis _ ( 4-Isopropylaniline
(C12H18N20) (C11H16N20) (C10H14N20) (C9H13N)

Click to download full resolution via product page

Fig. 1: Metabolic pathway of Isoproturon to Isoproturon-didemethyl.

Analytical Methods for Detection and Quantification

Accurate and sensitive analytical methods are essential for monitoring the presence and
concentration of Isoproturon-didemethyl in environmental and biological samples. While
many methods focus on the parent compound, they can often be adapted for its metabolites.

High-Performance Liquid Chromatography-Tandem
Mass Spectrometry (HPLC-MS/MS)

HPLC-MS/MS is the preferred method for the determination of Isoproturon and its metabolites
due to its high sensitivity and selectivity, which eliminates the need for laborious derivatization
steps often required for Gas Chromatography (GC).[7]

o Extraction: For soil samples, extraction is typically performed with a mixture of methanol and
water. For water samples, direct loading onto the SPE cartridge may be possible.

o Cartridge Conditioning: A C18 SPE cartridge is conditioned with methanol followed by
deionized water.

o Sample Loading: The sample extract (or water sample) is passed through the conditioned
SPE cartridge.
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Washing: The cartridge is washed with deionized water to remove interfering polar
compounds.

Elution: Isoproturon-didemethyl and other analytes are eluted from the cartridge with a
suitable organic solvent, such as methanol or acetonitrile.

Concentration and Reconstitution: The eluate is evaporated to dryness under a gentle
stream of nitrogen and reconstituted in a mobile phase-compatible solvent for HPLC-MS/MS
analysis.

Column: A reverse-phase column, such as a Lichrospher C18, is commonly used.

Mobile Phase: A gradient of water and acetonitrile or methanol, often with a modifier like
formic acid to improve ionization.

lonization: Positive atmospheric pressure chemical ionization (APCI) or electrospray
ionization (ESI).

Detection: Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.
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Fig. 2: Analytical workflow for the determination of Isoproturon-didemethyl.

Toxicological Profile

The toxicological assessment of pesticide metabolites is a critical component of environmental
and human health risk assessment. While the parent compound, Isoproturon, has undergone
extensive toxicological evaluation, data specifically for Isoproturon-didemethyl is less

comprehensive. However, general conclusions can be drawn from studies on Isoproturon and
its metabolites.

Aquatic Toxicity
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Studies have indicated that the metabolites of Isoproturon generally exhibit lower aquatic
toxicity than the parent compound.[8] This suggests that the degradation of Isoproturon to
Isoproturon-didemethyl may represent a detoxification pathway in aguatic environments.

Mammalian Toxicity

Isoproturon is known to be of low acute oral toxicity in mammals.[4] In rats, Isoproturon is
rapidly metabolized, with the major routes being N-demethylation and oxidation, and the
metabolites are quickly excreted in the urine.[4] While specific toxicity studies on Isoproturon-
didemethyl are limited, the rapid excretion of metabolites suggests a low potential for
bioaccumulation. It is important to note that some degradation products of herbicides can be
more toxic than the parent compound, although this has not been definitively established for
Isoproturon-didemethyl.[9]

Conclusion

Isoproturon-didemethyl is a significant metabolite of the herbicide Isoproturon, formed
through N-demethylation in the environment. Its chemical properties, synthesis, and analytical
detection methods are well-documented, primarily in the context of its parent compound. While
it appears to have lower aquatic toxicity than Isoproturon, a more comprehensive toxicological
evaluation of the pure compound would be beneficial for a complete risk assessment. The
methodologies and information presented in this guide provide a solid foundation for
researchers and scientists working with this important environmental transformation product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1213241?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213241?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

